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Introduction
Psoriasis is a chronic, immune-mediated inflammatory skin disease characterized by

hyperproliferation of keratinocytes and infiltration of immune cells. The 5-lipoxygenase (5-LOX)

pathway and its products, particularly leukotriene B4 (LTB4), are implicated as significant

contributors to the pathogenesis of psoriasis. LTB4 is a potent chemoattractant for neutrophils

and promotes keratinocyte proliferation, both hallmark features of psoriatic lesions.[1] SCH
40120, a potent inhibitor of 5-lipoxygenase, presents a targeted therapeutic strategy to mitigate

the inflammatory cascade in psoriasis by reducing the synthesis of LTB4.[1]

These application notes provide a comprehensive guide for utilizing SCH 40120 as a tool to

investigate the pathomechanisms of psoriasis in both in vitro and in vivo models. The following

sections detail the mechanism of action, quantitative data, and detailed experimental protocols

for assessing the efficacy of SCH 40120 in relevant preclinical models of psoriasis.

Mechanism of Action
SCH 40120 exerts its anti-inflammatory effects by specifically inhibiting the 5-lipoxygenase

enzyme. This enzyme is crucial for the conversion of arachidonic acid into leukotrienes. In the

context of psoriasis, the inhibition of 5-LOX by SCH 40120 leads to a significant reduction in

the production of LTB4. The downstream effects of this inhibition include:
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Reduced Immune Cell Infiltration: LTB4 is a powerful chemoattractant for neutrophils and

other immune cells. By decreasing LTB4 levels, SCH 40120 is expected to reduce the influx

of these cells into the psoriatic plaques, thereby diminishing the inflammatory response.

Inhibition of Keratinocyte Hyperproliferation: LTB4 has been shown to stimulate DNA

synthesis in keratinocytes.[2] By blocking LTB4 production, SCH 40120 can help normalize

keratinocyte proliferation and differentiation, addressing the characteristic epidermal

thickening (acanthosis) in psoriasis.

The proposed mechanism of action of SCH 40120 in the context of psoriasis is illustrated in the

signaling pathway diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Significance of leukotriene-A4 hydrolase in the pathogenesis of psoriasis - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Leukotrienes B4, C4 and D4 stimulate DNA synthesis in cultured human epidermal
keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Investigating
Psoriasis with SCH 40120]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680905#using-sch-40120-to-investigate-psoriasis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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